2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol

• IUPAC Name: 2-(2-fluorophenyl)-1-hydroxy-5,5-dimethyl-4-phenyl-2H-imidazole
• InChI: InChI=1S/C17H17FN2O/c1-17(2)15(12-8-4-3-5-9-12)19-16(20(17)21)13-10-6-7-11-14(13)18/h3-11,16,21H,1-2H3
• InChI Key: FBFLSWJEJIDYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=NC(N1O)C2=CC=CC=C2F)C3=CC=CC=C3)C
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol, also known as Ro 15-4513, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of imidazoles and has been synthesized using a variety of methods. In

Mechanism of Action

2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 acts as a selective antagonist of the GABA-A receptor by binding to a specific site on the receptor and blocking the action of GABA, a neurotransmitter that normally activates the receptor. This results in a decrease in the inhibitory activity of the GABA-A receptor, leading to increased neuronal activity and a reduction in anxiety and sedation.
Biochemical and Physiological Effects
2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety and sedation in animal models, and to enhance cognitive function in humans. 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has also been shown to have anticonvulsant properties, and to modulate the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has several advantages for use in lab experiments. It is a highly selective antagonist of the GABA-A receptor, which makes it useful for investigating the role of this receptor in various physiological processes. 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 is also relatively easy to synthesize and has been produced in high yields with minimal impurities. However, 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 does have some limitations. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 is not very soluble in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513. One area of interest is the development of new drugs that target the GABA-A receptor for the treatment of anxiety disorders, insomnia, and other conditions. Another area of interest is the investigation of the long-term effects of 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 on the brain and behavior. Finally, there is interest in exploring the potential use of 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 in the treatment of epilepsy and other neurological disorders.

Synthesis Methods

2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been synthesized using various methods, including the reaction of 2-(2-fluorophenyl)acetonitrile with 2-methyl-2-butene-1-ol in the presence of a base, and the reduction of 2-(2-fluorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane with sodium borohydride. These methods have been optimized to produce high yields of 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 with minimal impurities.

Scientific Research Applications

2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been extensively studied for its potential therapeutic applications. It has been shown to act as a selective antagonist of the GABA-A receptor, which is involved in the regulation of anxiety, sedation, and anesthesia. 2-(2-fluorophenyl)-5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been used in research to investigate the role of the GABA-A receptor in various physiological processes and to develop new drugs for the treatment of anxiety disorders, insomnia, and other conditions.